N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide

• IUPAC Name: N-(2,4-dichlorophenyl)-3-(2,5-dioxopyrrol-1-yl)benzamide
• InChI: InChI=1S/C17H10Cl2N2O3/c18-11-4-5-14(13(19)9-11)20-17(24)10-2-1-3-12(8-10)21-15(22)6-7-16(21)23/h1-9H,(H,20,24)
• InChI Key: VXILOMWTKHSQQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N2C(=O)C=CC2=O)C(=O)NC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H10Cl2N2O3
• DSSTOX Substance ID: DTXSID901149492
• Molecular Weight: 361.2 g/mol
• CAS RN: 425650-27-7

Description

N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide, also known as DCPB, is a chemical compound that has been extensively studied for its potential use in scientific research. DCPB is a synthetic compound that was first synthesized in 2005 and has since been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide is not fully understood, but it is believed to work by binding to specific receptors and enzymes in the body. It has been found to be a potent inhibitor of the enzyme monoamine oxidase A, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide has been found to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of certain receptors, including the GABA receptor and the serotonin receptor. It has also been found to inhibit the activity of certain enzymes, including monoamine oxidase A and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide in lab experiments is its ability to selectively target specific receptors and enzymes. This makes it a useful tool for studying the role of these molecules in various biological processes. However, one limitation of using N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide is that it can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research involving N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide. One area of interest is the development of new drugs that target specific receptors and enzymes in the body. N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide could be used as a starting point for the development of these drugs. Another area of interest is the study of the role of specific receptors and enzymes in various diseases, such as depression and Alzheimer's disease. N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide could be used as a tool for studying these diseases and developing new treatments.

Synthesis Methods

N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide can be synthesized using a variety of methods, including the reaction of 2,4-dichlorobenzoyl chloride with 3-amino-2,5-dioxo-1-pyrrolidinecarboxylic acid methyl ester. The resulting compound is then treated with sodium hydroxide to form N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide.

Scientific Research Applications

N-(2,4-dichlorophenyl)-3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzamide has been extensively studied for its potential use in scientific research. It has been found to have a wide range of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes and to modulate the activity of certain receptors.